4-{2-[2-(2-Methoxyethoxy)ethoxy]ethyl}piperidine hydrochloride

• IUPAC Name: 4-[2-[2-(2-methoxyethoxy)ethoxy]ethyl]piperidine;hydrochloride
• InChI: InChI=1S/C12H25NO3.ClH/c1-14-8-9-16-11-10-15-7-4-12-2-5-13-6-3-12;/h12-13H,2-11H2,1H3;1H
• InChI Key: ZRXYONCRMZTOHP-UHFFFAOYSA-N
• Canonical SMILES: COCCOCCOCCC1CCNCC1.Cl
• Molecular Formula: C12H26ClNO3
• Molecular Weight: 267.79 g/mol

Description

“4-{2-[2-(2-Methoxyethoxy)ethoxy]ethyl}piperidine hydrochloride” is a chemical compound with the molecular weight of 231.34. It is typically in liquid form.

Molecular Structure Analysis

The molecular structure of “this compound” is complex, with a long chain of ether groups attached to a piperidine ring. The InChI code for this compound is 1S/C12H25NO3/c1-14-8-9-16-11-10-15-7-4-12-2-5-13-6-3-12/h12-13H,2-11H2,1H3.

Chemical Reactions Analysis

While specific chemical reactions involving “this compound” are not available, it’s worth noting that similar compounds are often used in nucleophilic substitution reactions.

Physical And Chemical Properties Analysis

“this compound” is a liquid at room temperature. It has a molecular weight of 231.34.

Scientific Research Applications

Metabolic Activity

Research on compounds similar to 4-{2-[2-(2-Methoxyethoxy)ethoxy]ethyl}piperidine hydrochloride has shown metabolic activities. For instance, 3-hydroxymethyl N-methyl piperidine (4-chlorophenoxy) acetate hydrochloride reduced food intake and weight gain in obese rats, indicating its potential in metabolic regulation (Massicot, Steiner, & Godfroid, 1985).

Respiratory and Circulatory Effects

Another study on a related compound, carbetidine HCl, explored its respiratory and circulatory effects in conjunction with anesthesia (Crawford & Foldes, 1959). This highlights the potential of piperidine derivatives in modifying respiratory and circulatory responses under specific conditions.

Bronchial Hyperreactivity

UCB JO28, derived from diphenylmethylene piperidine, demonstrated spasmolytic properties on smooth muscle, particularly in the bronchi, and showed significant protective effects against histamine and methacholine-induced bronchospasm in asthmatic patients (Maesen, Smeets, Baltes, & Rihoux, 2004). This indicates a potential application in treating bronchial hyperreactivity.

Impurity Identification in Pharmaceuticals

A study on cloperastine hydrochloride, a piperidine derivative, identified and quantified five impurities, showing the importance of these derivatives in pharmaceutical quality control (Liu et al., 2020).

Feeding Behavior

Another study examined the effect of 3-hydroxymethyl N-methyl piperidine (4-chlorophenoxy) acetate hydrochloride on feeding behavior, revealing its impact on the satiety center and obesity in mice (Massicot, Thuillier, & Godfroid, 1984).

Selective Estrogen Receptor Modulators

Raloxifene and its derivatives, including those with piperidine structures, have been studied for their role as selective estrogen receptor modulators (SERMs), with implications for estrogen-related therapies (Palkowitz et al., 1997).

Safety and Hazards

This compound is considered hazardous according to the 2012 OSHA Hazard Communication Standard (29 CFR 1910.1200). It has hazard statements H315, H319, H335, indicating that it can cause skin irritation, serious eye irritation, and may cause respiratory irritation. Appropriate safety measures should be taken when handling this compound.